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Compound of Interest

Compound Name: 1,8-Octanedithiol

Cat. No.: B075322 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of

chemicals is paramount. This guide provides essential, immediate safety and logistical

information for working with 1,8-Octanedithiol, a common reagent in various research

applications.

1,8-Octanedithiol is a versatile chemical known for its strong, unpleasant odor.[1] It is

classified as harmful if swallowed and can cause skin and eye irritation.[2] Adherence to proper

safety protocols is crucial to minimize exposure and ensure a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
The primary hazards associated with 1,8-Octanedithiol include oral toxicity and irritation to the

skin and eyes.[3] Therefore, a comprehensive personal protective equipment strategy is

mandatory.

Table 1: Recommended Personal Protective Equipment (PPE) for Handling 1,8-Octanedithiol
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PPE Category Specification Rationale

Eye and Face Protection

Tightly fitting safety goggles

with side-shields or a face

shield.[4][5]

Protects against splashes and

aerosols.[4]

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile rubber). Double-

gloving is recommended.[4][5]

Prevents direct skin contact.[4]

Body Protection

A flame-resistant lab coat

should be worn and kept

fastened.[5]

Protects the body from

potential splashes and

contamination.[5]

Respiratory Protection

All work must be conducted in

a well-ventilated area,

preferably under a chemical

fume hood.[4][5]

Minimizes inhalation of vapors.

[4]

Operational and Handling Plan
A systematic approach to handling 1,8-Octanedithiol is essential to prevent exposure and

contamination.

Experimental Workflow for Handling 1,8-Octanedithiol
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Workflow for Safe Handling of 1,8-Octanedithiol

Preparation

Handling

Post-Handling & Disposal

Ensure certified chemical fume hood is operational

Verify accessibility of eyewash station and safety shower

Don all required PPE

Handle 1,8-Octanedithiol inside the fume hood

Use appropriate tools for transfer (e.g., pipette)

Decontaminate work surfaces

Dispose of liquid waste in a labeled, sealed container

Dispose of solid waste in a sealed bag within a hazardous waste container

Remove PPE and wash hands thoroughly

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of 1,8-Octanedithiol.
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Emergency Procedures
In the event of an exposure, immediate and appropriate action is critical.

Table 2: Emergency First Aid Procedures for 1,8-Octanedithiol Exposure

Exposure Route First Aid Measures

In case of skin contact
Wash off with soap and plenty of water. Consult

a physician.

In case of eye contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[2]

If inhaled
If breathed in, move person into fresh air. If not

breathing, give artificial respiration.

If swallowed

Never give anything by mouth to an

unconscious person. Rinse mouth with water.

Call a POISON CENTER or doctor/physician if

you feel unwell.[2]

Disposal Plan
Proper disposal of 1,8-Octanedithiol and contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.[4]

Table 3: Disposal Guidelines for 1,8-Octanedithiol Waste
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Waste Type Disposal Procedure

Liquid Waste

Collect in a designated, sealed, and clearly

labeled hazardous waste container. The label

must explicitly state that the container holds

thiol-containing waste.[4][5]

Solid Waste

Contaminated items such as gloves, pipette tips,

and paper towels should be placed in a sealed

plastic bag, which is then placed in a designated

solid hazardous waste container.[4][5]

General Disposal

All chemical waste should be disposed of

through a licensed contractor, following all

institutional and governmental regulations.[4] Do

not let the product enter drains.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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